Cas no 2411294-74-9 (N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide)

• Product Name: N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide
• CAS No: 2411294-74-9
• MF: C₁₃H₁₄Cl₂N₂O₂
• MW: 301.168461322784
• CID: 5416731
• PubChem ID: 146109064
• Update Time: 2025-05-21

N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-chloro-5-(2-chloropropanamido)phenyl]cyclopropanecarboxamide
• Z2903924440
• EN300-7560493
• 2411294-74-9
• N-[2-Chloro-5-(2-chloropropanoylamino)phenyl]cyclopropanecarboxamide
• N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide

• Inchi： 1S/C13H14Cl2N2O2/c1-7(14)12(18)16-9-4-5-10(15)11(6-9)17-13(19)8-2-3-8/h4-8H,2-3H2,1H3,(H,16,18)(H,17,19)
• InChI Key： LLJNZNBNXSSAIQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(NC(=O)C(Cl)C)=CC=C2Cl)=O)CC1

Computed Properties

• Exact Mass: 300.0432331g/mol
• Monoisotopic Mass: 300.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.9±50.0 °C(Predicted)
• pka: 11.88±0.70(Predicted)

Additional information on N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide

N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide: A Comprehensive Overview

N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide, identified by the CAS registry number 2411294-74-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and versatile applications. In this article, we will delve into the structural features, synthesis methods, and potential uses of this compound, supported by the latest research findings.

The molecular structure of N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide is a fascinating blend of functional groups. The presence of a cyclopropane ring introduces rigidity and strain, which can influence the compound's reactivity and stability. Additionally, the chlorinated substituents and amide group contribute to its electronic properties, making it a valuable molecule in synthetic chemistry. Recent studies have highlighted the importance of such strained ring systems in drug design, where they can enhance bioavailability and target specificity.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide. For instance, coupling reactions and nucleophilic substitutions have been employed to construct the amide bond and introduce the chlorinated substituents. The use of transition metal catalysts has significantly improved the efficiency of these reactions, aligning with current trends in green chemistry.

From a physical standpoint, N-[2-Chloro-5-[(2-chloro-1-oxopropyl)amino]phenyl]cyclopropanecarboxamide exhibits interesting properties that make it suitable for diverse applications. Its melting point and solubility characteristics are critical factors in determining its usability in different chemical processes. Recent experiments have demonstrated that this compound can act as an effective ligand in coordination chemistry, forming stable complexes with metal ions. Such behavior opens up possibilities for its application in catalysis and materials science.

The biological activity of N-[2-Chloro-5-[(2-chloro-1 oxopropyl)amino]phenyl]cyclopropanecarboxamide has been a focal point of recent research efforts. Studies indicate that this compound may possess antimicrobial or anti-inflammatory properties, making it a potential candidate for drug development. Researchers have employed computational methods to predict its interactions with biological targets, providing insights into its pharmacokinetic profile. These findings underscore the importance of further experimental validation to explore its therapeutic potential fully.

In terms of industrial applications, N-[2-Chloro 5 [(2 chloro 1 oxopropyl) amino] phenyl cyclopropanecarboxamide holds promise in the field of agrochemicals. Its ability to interact with specific enzymes suggests that it could be developed into an effective herbicide or insecticide. Moreover, its stability under varying environmental conditions makes it a viable option for agricultural use. Ongoing research is focused on optimizing its formulation to enhance efficacy while minimizing ecological impact.

The environmental impact of chemical compounds is a critical consideration in modern research. For N [2 Chloro 5 [(2 chloro 1 oxopropyl) amino] phenyl cyclopropanecarboxamide, studies have assessed its biodegradability and toxicity profiles. Preliminary results indicate that it undergoes gradual degradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, N [2 Chloro 5 [(2 chloro 1 oxopropyl) amino] phenyl cyclopropanecarboxamide, CAS no 2411 74 9, is a multifaceted compound with wide-ranging applications across various industries. Its unique structure and functional groups make it an intriguing subject for both academic research and industrial development. As advancements in synthetic methods and computational modeling continue to unfold, the potential for this compound to contribute significantly to fields such as pharmaceuticals and agrochemicals remains promising.